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The table below summarizes the key biochemical and cellular properties of ETP-46321:

Property Description / Value

Primary Targets PI3Kα (p110α), PI3Kδ (p110δ) [1] [2]

Inhibition Constant
(Ki)

p110α: 2.3 nM; p110δ: 14.2 nM [1] [3]

Selectivity >60x selective vs. p110β (Ki 170 nM) & p110γ (Ki 179 nM) [1] [3]

Mutant PI3Kα
Activity

Potent against common mutants (E542K, E545K, H1047R) [1] [2]

Cellular IC50 8.3 nM (inhibition of AKT phosphorylation at Ser473 in U2OS cells) [2]

Selectivity Screening No significant activity against mTOR (IC50 >5 µM) or a panel of 287 other

kinases [4] [2]

Preclinical Experimental Data and Protocols

The efficacy of ETP-46321 has been demonstrated across various in vitro and in vivo models, with detailed

methodologies available in the research literature.
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In Vitro Models and Protocols

Mechanism of Action: ETP-46321 inhibits PI3K signaling in tumor cell lines, leading to cell cycle
arrest and reduced proliferation. It also synergizes with cytotoxic and targeted therapies [4].

Endothelial Cell Sprouting: The compound inhibits VEGF-dependent sprouting in HUVEC cells,
indicating anti-angiogenic potential [4].

T-Lymphocyte Activation: ETP-46321 potently inhibits the activation of naive CD4+ T-cells. In one
protocol, cells were activated with anti-CD3 and anti-CD28 antibodies, and cytokine secretion (IL-2,

IL-10, IFN-γ) was measured after 24 hours of treatment with the inhibitor [5].

In Vivo Efficacy and Protocols

Pharmacokinetics (PK): In BALB/c mice, ETP-46321 showed low in vivo clearance (0.6 L/h/kg) and
high oral bioavailability (90%) [1] [2].

Pharmacodynamics (PD): A single oral dose led to reduced phosphorylation of Akt in U87 MG
xenografts, confirming target engagement [4].

Cancer Xenograft Models:
Lung & Colon Cancer: Daily oral treatment with ETP-46321 delayed the growth of A549 (lung)

and HT-29 (colon) carcinoma xenografts [4].
Ovarian Cancer Synergy: The inhibitor synergized with docetaxel in an ovarian cancer model

[4].
Protocol: In a key study, BALB/C mice were treated daily with ETP-46321 (50 mg/kg, orally) for

three weeks, and tumor volumes were measured and compared to the starting volume [1] [2].
Autoimmune Disease Model:

Collagen-Induced Arthritis (CIA): Therapeutic administration of ETP-46321 reduced disease
severity, antigen-specific antibody levels, and effector cytokines in a mouse model of

rheumatoid arthritis [5].

PI3K Signaling Pathway and Inhibitor Mechanism

The following diagram illustrates the PI3K signaling pathway and the mechanism of ETP-46321:
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ETP-46321 selectively inhibits the p110α and p110δ catalytic subunits of Class I PI3Ks, dampening the

downstream oncogenic and immunologic signaling cascade.

Research Applications and Potential

Based on its profile, ETP-46321 serves as an important research tool with potential therapeutic applications

in two primary areas:

Oncology: Its potent activity against both wild-type and mutant PI3Kα, synergy with standard
chemotherapeutics like docetaxel, and efficacy in delaying tumor growth in xenograft models highlight

its potential as an anticancer agent [4] [1].
Immunology and Autoimmunity: The dual inhibition of p110α and p110δ allows ETP-46321 to

effectively modulate T-lymphocyte activation and cytokine production, demonstrating therapeutic
efficacy in a model of rheumatoid arthritis (collagen-induced arthritis) [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b548373#what-is-etp-46321-pi3k-

inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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